Cas no 1724-17-0 (Methyl oleanolate)

Methyl oleanolate structure

Product name:Methyl oleanolate

CAS No:1724-17-0

MF:C₃₁H₅₀O₃

MW:470.7269

MDL:MFCD00017382

CID:41889

PubChem ID:92900

Methyl oleanolate Chemical and Physical Properties

Names and Identifiers

- Methyl oleanolate
- Oleanolic acid methyl ester
- Methyl (3beta)-3-hydroxyolean-12-en-28-oate
- 3-Hydroxy-(3β)-olean-12-en-28-oic acid methyl ester
- methyl (4aS,6aR,6aS,6bR,8aR,10S,12aR,14bS)-10-hydroxy-2,2,6a,6b,9,9,12a-heptamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylate
- OLEANOLIC ACID METHYL ESTER(AS)
- (4aS,6aS,6bR,10S,12aR)-methyl 10-hydroxy-2,2,6a,6b,9,9,12a-heptamethyl-1,2,3,4,4a,5,6,6a,6b,7,8,8a,9,10,11,12,12a,12b,13,14b-icosahydropicene-4a-carboxylate
- EINECS 217-029-1
- methyl oleanate
- methyl oleanoate
- Oleanolic acid methylester
- Oleanolic acid, methyl ester
- methyl 3-hydroxyolean-12-en-28-oate
- (2R,5S,8R,9S,10S,13R,14S,17R)-2-bromo-17-[(1R)-1,5-dimethylhexyl]-10,13-dimethyl-1,2,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-3-one
- (4aS,6aS,6bR,8aR,10S,12aR,12bR,14bS)-Methyl10-hydroxy-2,2,6a,6b,9,9,12a-heptamethyl-1,2,3,4,4a,5,6,6a,6b,7,8,8a,9,10,11,12,12a,12b,13,14b-icosahydropicene-4a-carboxylate
- (4aS,6aS,6bR,8aR,10S,12aR,12bR,14bS)-Methyl 10-hydroxy-2,2,6a,6b,9,9,12a-heptamethyl-1,2,3,4,4a,5,6,6a,6b,7,8,8a,9,10,11,12,12a,12b,13,14b-icosahydropicene-4a-carboxylate
- CS-14414
- Oleanolic acid methyl ester; Virgaureagenin B methyl ester
- DTXSID50938142
- BDBM50242287
- AKOS016036260
- NS00047746
- Olean-12-en-28-oic acid, 3-hydroxy-, methyl ester, (3beta)-
- CHEMBL487412
- 1724-17-0
- CS-M3610
- Olean-12-en-28-oic acid, 3-hydroxy-, methyl ester, (3b)-
- MFCD00017382
- SCHEMBL2871108
- OLEANOLIC ACID METHYLESTER with HPLC
- Olean-12-en-28-oic acid, 3-hydroxy-, methyl ester, (3.beta.)-
- A811413
- MDL： MFCD00017382
- Inchi： 1S/C31H50O3/c1-26(2)15-17-31(25(33)34-8)18-16-29(6)20(21(31)19-26)9-10-23-28(5)13-12-24(32)27(3,4)22(28)11-14-30(23,29)7/h9,21-24,32H,10-19H2,1-8H3/t21-,22-,23+,24-,28-,29+,30+,31-/m0/s1
- InChI Key： BTXWOKJOAGWCSN-JBYJGCOVSA-N
- SMILES： O([H])[C@@]1([H])C([H])([H])C([H])([H])[C@@]2(C([H])([H])[H])[C@]([H])(C1(C([H])([H])[H])C([H])([H])[H])C([H])([H])C([H])([H])[C@@]1(C([H])([H])[H])[C@]3(C([H])([H])[H])C([H])([H])C([H])([H])[C@@]4(C(=O)OC([H])([H])[H])C([H])([H])C([H])([H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[C@@]4([H])C3=C([H])C([H])([H])[C@@]12[H]

Computed Properties

Exact Mass: 470.37600
Monoisotopic Mass: 470.37599545g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 34
Rotatable Bond Count: 2
Complexity: 900
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 8
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 46.5
XLogP3: 7.8

Experimental Properties

Melting Point: 200-205°C
PSA: 46.53000
LogP: 7.32200

Methyl oleanolate Security Information

Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin.
Safety Instruction： S22; S36/37/39
Risk Phrases：R36/37/38

Methyl oleanolate PricePrice >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	D772645-100mg	Olean-12-en-28-oic acid, 3-hydroxy-, methyl ester, (3b)-	1724-17-0	98%	100mg	$495	2023-09-02
eNovation Chemicals LLC	Y1187705-0.25g	Methyl (4aS,6aS,6bR,8aR,10S,12aR,12bR,14bS)-10-Hydroxy-2,2,6a,6b,9,9,12a-heptamethyl-1,2,3,4,4a,5,6,6a,6b,7,8,8a,9,10,11,12,12a,12b,13,14b-icosahydropicene-4a-carboxylate	1724-17-0	97%	0.25g	$1155	2024-07-20
TRC	M330138-1mg	Methyl Oleanolate	1724-17-0		1mg	$ 64.00	2023-04-15
ChemScence	CS-M3610-10mg	Methyl oleanolate	1724-17-0		10mg	$80.0	2022-04-27
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	M78230-10mg	Methyl oleanolate	1724-17-0		10mg	¥1418.0	2021-09-08
abcr	AB167721-10mg	Oleanolic acid methyl ester, 99%; .	1724-17-0	99%	10mg	€134.00	2025-02-20
TargetMol Chemicals	TN6997-10 mg	Methyl oleanolate	1724-17-0	98%	10mg	￥ 1,710	2023-07-10
eNovation Chemicals LLC	D772645-250mg	Olean-12-en-28-oic acid, 3-hydroxy-, methyl ester, (3b)-	1724-17-0	98%	250mg	$2500	2025-02-19
Aaron	AR00IMKN-25mg	Olean-12-en-28-oic acid, 3-hydroxy-, methyl ester, (3b)-	1724-17-0	95%	25mg	$543.00	2025-02-10
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	T11235-1ml	3-Hydroxy-(3-beta)-olean-12-en-28-oic acid methyl ester, 97%	1724-17-0	>98%	1ml	¥3280.00	2024-08-09

Methyl oleanolate Related Literature

1. 18. Triterpenoids. Part V. Some relative configurations in rings C, D, and E of the β-amyrin and the lupeol group of triterpenoids

D. H. R. Barton,N. J. Holness J. Chem. Soc. 1952 78
2. Index of subjects, 1951

J. Chem. Soc. 1951 3555
3. Index of subjects, 1942

J. Chem. Soc. 1942 764
4. Anticancer effect of A-ring or/and C-ring modified oleanolic acid derivatives on KB, MCF-7 and HeLa cell lines

Barbara Bednarczyk–Cwynar,Lucjusz Zaprutko,Piotr Ruszkowski,Bogus?aw H?adoń Org. Biomol. Chem. 2012 10 2201
5. Wood saponins. Part I. A preliminary investigation of the saponins from morabukea [Mora gonggrijpii(Kleinh.) sandwith]

R. A. Laidlaw J. Chem. Soc. 1954 752
6. Protonated montmorillonite-mediated highly specific isomerization of oleanolic acid esters: application to the synthesis of Δ13(18)-CDDO-Me

Dongyin Chen,Pu Zhang,Yan Sun,Pengfei Wang,Can Zhang,Lingyi Kong,Ji Zhang,Hongbin Sun,Xiaoan Wen Org. Biomol. Chem. 2016 14 11154
7. Triple-negative breast cancer suppressive activities, antioxidants and pharmacophore model of new acylated rhamnopyranoses from Premna odorata

Abeer H. Elmaidomy,Rabab Mohammed,Asmsaa I. Owis,Mona H. Hetta,Asmaa M. AboulMagd,Abu Bakar Siddique,Usama Ramadan Abdelmohsen,Mostafa E. Rateb,Khalid A. El Sayed,Hossam M. Hassan RSC Adv. 2020 10 10584
8. Index of subjects, 1940

J. Chem. Soc. 1940 1586
9. 60. Triterpenoids. Part I. Morolic acid, a new triterpenoid sapogenin

D. H. R. Barton,C. J. W. Brooks J. Chem. Soc. 1951 257
10. Triterpenoids. Part XV. The constitution of icterogenin, a physiologically active triterpenoid

D. H. R. Barton,P. de Mayo J. Chem. Soc. 1954 887

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